Cas no 2138545-88-5 (2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane)

• Product Name: 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane
• CAS No: 2138545-88-5
• MF: C₁₁H₂₄F₃N₃O
• MW: 271.322973251343
• CID: 6389468
• PubChem ID: 165494252
• Update Time: 2025-11-02

2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane
• 2138545-88-5
• EN300-1179387

• Inchi： 1S/C11H24F3N3O/c1-15-4-5-17(10-11(12,13)14)7-9-18-8-6-16(2)3/h15H,4-10H2,1-3H3
• InChI Key： FKCUGDAATAWODQ-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCOCCN(C)C)(F)F

Computed Properties

• Exact Mass: 271.18714688g/mol
• Monoisotopic Mass: 271.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane

Exploring the Versatile Applications of 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane (CAS No. 2138545-88-5)

In the rapidly evolving field of chemical research, 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane (CAS No. 2138545-88-5) has emerged as a compound of significant interest. This unique molecule, characterized by its trifluoroethyl and oxa-triazadodecane structure, offers a wide range of applications in pharmaceuticals, material science, and specialty chemicals. Its molecular formula and structural complexity make it a valuable candidate for researchers exploring novel chemical entities.

The compound 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane is particularly notable for its potential in drug discovery. With the increasing demand for targeted therapies and precision medicine, researchers are investigating its role as a pharmacophore or intermediate in the synthesis of bioactive molecules. The presence of the trifluoroethyl group enhances its metabolic stability, a feature highly sought after in modern medicinal chemistry.

Beyond pharmaceuticals, CAS No. 2138545-88-5 is gaining attention in the field of advanced materials. Its unique structural properties make it suitable for applications in polymer chemistry and surface coatings. The compound's ability to act as a cross-linking agent or modifier is being explored to improve the durability and performance of high-tech materials. This aligns with the growing trend towards sustainable and high-performance materials in industries such as automotive and aerospace.

Recent studies have also highlighted the potential of 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane in catalysis and green chemistry. As the chemical industry shifts towards more environmentally friendly processes, this compound's role in facilitating efficient and selective reactions is under investigation. Its heterocyclic framework and electron-withdrawing groups make it a promising candidate for catalytic applications.

The synthesis and characterization of CAS No. 2138545-88-5 involve advanced techniques such as NMR spectroscopy and mass spectrometry. Researchers are particularly interested in optimizing its synthetic routes to improve yield and purity, addressing common challenges in the production of complex organic molecules. The compound's solubility and stability under various conditions are also key areas of study.

In the context of market trends, the demand for specialized chemicals like 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane is on the rise. Pharmaceutical and material science companies are increasingly seeking novel compounds to drive innovation. This has led to a growing interest in the supply chain and scalability of such molecules, with a focus on cost-effective and sustainable production methods.

Looking ahead, the future of CAS No. 2138545-88-5 appears promising. Its versatility and potential applications across multiple industries position it as a compound worth watching. As research continues to uncover new uses and optimize its properties, 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane is poised to play a significant role in the next generation of chemical innovations.

For researchers and industry professionals, staying updated on the latest developments related to this compound is essential. Whether you're exploring its pharmaceutical potential, material science applications, or catalytic properties, 2-methyl-8-(2,2,2-trifluoroethyl)-5-oxa-2,8,11-triazadodecane offers a wealth of opportunities for innovation and discovery.